Cas no 3446-58-0 (Benzenepropanamide, b-oxo-)

Benzenepropanamide, b-oxo- structure
Benzenepropanamide, b-oxo- structure
Product Name:Benzenepropanamide, b-oxo-
CAS No:3446-58-0
MF:C9H9NO2
MW:163.173262357712
CID:318268
PubChem ID:2784088
Update Time:2025-04-19

Benzenepropanamide, b-oxo- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamide, b-oxo-
    • benzenepropanamide, beta-oxo-
    • 3-OXO-3-PHENYL-PROPANAMIDE
    • Benzoylacetamid
    • DTXSID10382723
    • Maybridge3_001036
    • FT-0732532
    • LXT3JZ9L2S
    • .BETA.-OXOBENZENEPROPANAMIDE
    • AKOS000313275
    • CS-0366072
    • 3446-58-0
    • HMS1433P02
    • beta-Oxobenzenepropanamide
    • 3-oxo-3-phenylpropanamide
    • IDI1_012423
    • Acetamide, 2-benzoyl-
    • 3-oxo-3-phenyl-propionamide
    • BENZENEPROPANAMIDE, .BETA.-OXO-
    • UNII-LXT3JZ9L2S
    • 2-Benzoylacetamide
    • SCHEMBL1200893
    • Inchi: 1S/C9H9NO2/c10-9(12)6-8(11)7-4-2-1-3-5-7/h1-5H,6H2,(H2,10,12)
    • InChI Key: RTLKJCSGNBYCKJ-UHFFFAOYSA-N
    • SMILES: O=C(CC(N)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 163.06337
  • Monoisotopic Mass: 163.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 60.2Ų

Experimental Properties

  • PSA: 60.16

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